Cas no 571167-61-8 (2,4-Cycloheptadien-1-ol, 3-propyl- (9CI))

• Product name: 2,4-Cycloheptadien-1-ol, 3-propyl- (9CI)
• CAS No: 571167-61-8
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 1018360
• PubChem ID: 45083000

2,4-Cycloheptadien-1-ol, 3-propyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,4-Cycloheptadien-1-ol, 3-propyl- (9CI)
• 2,4-Cycloheptadien-1-ol, 3-propyl-
• 571167-61-8
• DB-280820

• Inchi： InChI=1S/C10H16O/c1-2-5-9-6-3-4-7-10(11)8-9/h3,6,8,10-11H,2,4-5,7H2,1H3
• InChI Key： IAFSIMURRYBBCK-UHFFFAOYSA-N
• SMILES： CCCC1=CC(CCC=C1)O

Computed Properties

• Exact Mass: 152.120115130g/mol
• Monoisotopic Mass: 152.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų
• XLogP3: 2.3